Cas no 1968980-16-6 (1-(2-Oxo-2-(piperidin-1-yl)ethyl)-1H-imidazole-4-carboxylic acid)

• Product Name: 1-(2-Oxo-2-(piperidin-1-yl)ethyl)-1H-imidazole-4-carboxylic acid
• CAS No: 1968980-16-6
• MF: C₁₁H₁₅N₃O₃
• MW: 237.255102396011
• CID: 5047548
• Update Time: 2025-10-29

1-(2-Oxo-2-(piperidin-1-yl)ethyl)-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-imidazole-4-carboxylic acid
• 1-(2-oxo-2-piperidin-1-ylethyl)imidazole-4-carboxylic acid
• 1-(2-Oxo-2-(piperidin-1-yl)ethyl)-1H-imidazole-4-carboxylic acid

• Inchi： 1S/C11H15N3O3/c15-10(14-4-2-1-3-5-14)7-13-6-9(11(16)17)12-8-13/h6,8H,1-5,7H2,(H,16,17)
• InChI Key： JMGLBXGNXDRZGB-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NC(C(=O)O)=C1)N1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 0.3
• Topological Polar Surface Area: 75.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(2-Oxo-2-(piperidin-1-yl)ethyl)-1H-imidazole-4-carboxylic acid

1-(2-Oxo-2-(piperidin-1-yl)ethyl)-1H-imidazole-4-carboxylic acid (CAS No. 1968980-16-6): A Comprehensive Overview

1-(2-Oxo-2-(piperidin-1-yl)ethyl)-1H-imidazole-4-carboxylic acid (CAS No. 1968980-16-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure featuring an imidazole ring and a piperidine moiety, serves as a valuable intermediate in the synthesis of bioactive molecules. Its carboxylic acid functionality further enhances its reactivity, making it a versatile building block in medicinal chemistry.

The growing interest in imidazole derivatives and piperidine-based compounds has positioned 1-(2-Oxo-2-(piperidin-1-yl)ethyl)-1H-imidazole-4-carboxylic acid as a key player in drug discovery. Researchers are particularly intrigued by its potential applications in targeting enzyme inhibition and modulating biological pathways. With the rise of AI-driven drug discovery and computational chemistry, this compound is often explored in virtual screening and molecular docking studies, aligning with current trends in high-throughput screening and rational drug design.

From a chemical perspective, 1-(2-Oxo-2-(piperidin-1-yl)ethyl)-1H-imidazole-4-carboxylic acid exhibits notable solubility in polar organic solvents, which is advantageous for laboratory synthesis and formulation. Its stability under controlled conditions makes it suitable for long-term storage, a critical factor for research and industrial applications. The compound's molecular weight and purity are often verified using advanced analytical techniques such as HPLC and mass spectrometry, ensuring consistency across batches.

In the context of pharmaceutical intermediates, this compound is frequently utilized in the development of novel therapeutic agents. Its structural features are particularly relevant in the design of small molecule inhibitors and receptor modulators, which are central to treating various diseases. The integration of green chemistry principles in its synthesis has also become a focal point, addressing the increasing demand for sustainable chemical processes in the industry.

Market dynamics for 1-(2-Oxo-2-(piperidin-1-yl)ethyl)-1H-imidazole-4-carboxylic acid reflect its niche yet expanding role. Suppliers and manufacturers emphasize high-purity grades to meet the stringent requirements of research institutions and pharmaceutical companies. The compound's CAS No. 1968980-16-6 serves as a unique identifier in global chemical databases, facilitating procurement and regulatory compliance. As the demand for custom synthesis and tailor-made intermediates grows, this compound is poised to remain a critical component in the chemical supply chain.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of 1-(2-Oxo-2-(piperidin-1-yl)ethyl)-1H-imidazole-4-carboxylic acid is essential. Its imidazole-4-carboxylic acid core is known to interact with biological targets, while the piperidin-1-yl group contributes to pharmacokinetic properties. This dual functionality makes it a promising candidate for further exploration in drug optimization and lead compound development.

In summary, 1-(2-Oxo-2-(piperidin-1-yl)ethyl)-1H-imidazole-4-carboxylic acid (CAS No. 1968980-16-6) represents a sophisticated chemical entity with broad applicability in modern science. Its relevance in medicinal chemistry, coupled with its alignment with sustainable practices and technological advancements, underscores its importance in both academic and industrial settings. As research continues to evolve, this compound is likely to play an increasingly pivotal role in the development of next-generation therapeutics.